(3-Methylpiperidin-1-yl)(1H-pyrazol-4-yl)methanone

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: (3-methylpiperidin-1-yl)-(1H-pyrazol-4-yl)methanone
• InChI: InChI=1S/C10H15N3O/c1-8-3-2-4-13(7-8)10(14)9-5-11-12-6-9/h5-6,8H,2-4,7H2,1H3,(H,11,12)
• InChI Key: KEEZMVPTCWPQPU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CNN=C2

Description

(3-Methylpiperidin-1-yl)(1H-pyrazol-4-yl)methanone is an organic compound with the molecular formula C10H15N3O and a molecular weight of 193.25 g/mol This compound features a piperidine ring substituted with a methyl group and a pyrazole ring attached to a methanone group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylpiperidin-1-yl)(1H-pyrazol-4-yl)methanone typically involves the reaction of 3-methylpiperidine with 1H-pyrazole-4-carboxylic acid or its derivatives under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to facilitate the formation of the amide bond .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve large-scale synthesis using similar reaction conditions as in laboratory settings. Optimization of reaction parameters such as temperature, solvent, and reaction time would be crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

(3-Methylpiperidin-1-yl)(1H-pyrazol-4-yl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups such as halides or alkyl groups .

Scientific Research Applications

(3-Methylpiperidin-1-yl)(1H-pyrazol-4-yl)methanone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and analgesic effects.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It may be used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of (3-Methylpiperidin-1-yl)(1H-pyrazol-4-yl)methanone involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

(4-Methylpiperazin-1-yl)(1-phenyl-1H-pyrazol-4-yl)methanone: Another compound with a similar structure but different substituents, which may result in different biological activities.

(1-(Benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone: A related compound used in medicinal chemistry for its cytotoxic activity.

Uniqueness

(3-Methylpiperidin-1-yl)(1H-pyrazol-4-yl)methanone is unique due to its specific combination of a piperidine and pyrazole ring, which imparts distinct chemical and biological properties.